Cas no 866043-01-8 (2,6-bis(1H-pyrrol-1-yl)benzonitrile)

• Product Name: 2,6-bis(1H-pyrrol-1-yl)benzonitrile
• CAS No: 866043-01-8
• CID: 4662556
• Update Time: 2025-10-30

2,6-bis(1H-pyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(1H-pyrrol-1-yl)benzonitrile

Additional information on 2,6-bis(1H-pyrrol-1-yl)benzonitrile

Introduction to 2,6-bis(1H-pyrrol-1-yl)benzonitrile (CAS No. 866043-01-8) and Its Emerging Applications in Chemical Biology

2,6-bis(1H-pyrrol-1-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 866043-01-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This bipyrrylbenzonitrile derivative exhibits a conjugated system consisting of pyrrole and benzonitrile moieties, which endows it with distinct electronic and steric characteristics. The compound’s molecular framework facilitates its interaction with biological targets, making it a promising candidate for drug discovery and material science applications.

The structural motif of 2,6-bis(1H-pyrrol-1-yl)benzonitrile consists of two pyrrole rings linked to a benzene ring through nitrile substituents. This configuration creates a rigid aromatic core with electron-rich pyrrole units, which can engage in π-stacking interactions and hydrogen bonding. Such features are critical for designing molecules that can modulate biological pathways by binding to specific proteins or nucleic acids. The presence of the nitrile group further enhances its reactivity, allowing for post-synthetic modifications that can fine-tune its pharmacological profile.

In recent years, 2,6-bis(1H-pyrrol-1-yl)benzonitrile has been extensively studied for its potential in medicinal chemistry. Its bipyrryl structure is reminiscent of natural products like heme derivatives and has been explored as a scaffold for developing antimicrobial, anticancer, and anti-inflammatory agents. The compound’s ability to form stable complexes with metal ions has also been exploited in catalytic applications. For instance, researchers have investigated its use as a ligand in transition metal-catalyzed reactions, where it acts as a chelating agent to enhance reaction efficiency.

One of the most intriguing aspects of 2,6-bis(1H-pyrrol-1-yl)benzonitrile is its role in photopharmacology—a emerging discipline that combines photoregulation with pharmacology to develop therapeutics with tunable activity. The pyrrole units in this compound are known to absorb light in the near-infrared (NIR) region, enabling light-induced activation or deactivation of its pharmacological effects. This property has been leveraged in the development of photoactivatable probes for studying protein-protein interactions and in designing phototherapeutic agents that can target specific disease states with high precision.

Recent advancements in computational chemistry have further illuminated the potential of 2,6-bis(1H-pyrrol-1-yl)benzonitrile as a drug-like molecule. Molecular dynamics simulations have revealed that its rigid structure allows it to fit snugly into binding pockets of target proteins, while the nitrile group provides additional interactions through hydrogen bonding or electrostatic interactions. These insights have guided the design of analogs with improved binding affinity and selectivity. Additionally, virtual screening algorithms have identified derivatives of this compound that show promise against emerging pathogens, highlighting its versatility in addressing unmet medical needs.

The synthetic accessibility of 2,6-bis(1H-pyrrol-1-yl)benzonitrile is another factor contributing to its widespread adoption in research. The synthesis involves well-established methods such as Buchwald-Hartwig coupling for constructing the bipyrryl core and palladium-catalyzed cyanation for introducing the nitrile group. These protocols are scalable and compatible with large-scale production, making it feasible to explore its applications in industrial settings. For example, pharmaceutical companies have utilized this compound as an intermediate in synthesizing novel therapeutics that target neurological disorders characterized by aberrant protein aggregation.

Moreover, the material science applications of 2,6-bis(1H-pyrrol-1-yl)benzonitrile are rapidly expanding. Its ability to form self-assembled structures has been exploited in creating organic semiconductors and light-emitting diodes (OLEDs). The conjugated system in this compound allows it to exhibit high charge mobility, which is essential for efficient electronic devices. Researchers have also demonstrated its use as a dopant in polymer blends to enhance charge transport properties. These findings underscore the compound’s potential beyond traditional pharmaceuticals and into next-generation electronic materials.

In conclusion,2,6-bis(1H-pyrrol-1-yl)benzonitrile (CAS No. 866043-01-8) is a multifaceted molecule with broad applications across chemical biology and material science. Its unique structural features enable it to interact with biological targets in novel ways, making it a valuable tool for drug discovery and therapeutic development. Simultaneously, its electronic properties make it suitable for advanced materials applications. As research continues to uncover new facets of this compound’s potential,2,6-bis(1H-pyrrol-1-yl)benzonitrile is poised to play an increasingly significant role in addressing both medical challenges and technological innovations.